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Compound of Interest

Compound Name: 5'-Iodo-5'-deoxyadenosine

Cat. No.: B014344 Get Quote

For researchers, scientists, and drug development professionals, ensuring safe handling and

proper disposal of chemical compounds is paramount. This guide provides immediate,

essential safety and logistical information for 5'-Iodo-5'-deoxyadenosine, including operational

procedures and disposal plans.

Quantitative Data Summary
The following table summarizes key quantitative data for 5'-Iodo-5'-deoxyadenosine.

Property Value Source

Molecular Formula C₁₀H₁₂IN₅O₃ [1][2][3][4][5]

Molecular Weight 377.14 g/mol [1][2][3][4][5]

Melting Point 178-187 °C [1][3][4]

Boiling Point 671.1 °C at 760 mmHg [1][4]

Density 2.53 g/cm³ [1][4]

Storage Temperature -20°C [1][3]

Flash Point 359.7 °C [1][4]
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While some safety data sheets suggest that no special measures are required for handling 5'-
Iodo-5'-deoxyadenosine, it is best practice to follow standard laboratory safety protocols for

handling chemical compounds.[6] The following PPE is recommended to minimize exposure

and ensure safety.[7][8][9][10]

Eye Protection: Wear chemical safety goggles or glasses with side shields to protect from

splashes.[10][11]

Hand Protection: Use chemical-resistant gloves, such as nitrile rubber.[8][10][12] Gloves

should be inspected before use and changed immediately if contaminated.[12]

Body Protection: A standard laboratory coat should be worn to protect skin and clothing.[9]

[10]

Respiratory Protection: Under normal conditions with adequate ventilation, respiratory

protection is not typically required.[6][11] However, if there is a risk of generating dust or

aerosols, a particulate respirator should be used.[10]

Operational Plan: Step-by-Step Handling Protocol
This protocol outlines the safe handling of 5'-Iodo-5'-deoxyadenosine from receipt to disposal.

Receiving and Storage:

Upon receipt, visually inspect the container for any damage or leaks.

Store the compound in a tightly sealed container in a cool, dry, and well-ventilated area at

the recommended temperature of -20°C.[1][3]

Preparation and Handling:

Handle the compound in a well-ventilated area, such as a chemical fume hood, especially

when handling the solid form to avoid inhalation of any dust.

Before handling, ensure all necessary PPE is correctly worn.

Avoid direct contact with skin and eyes.[13]
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Wash hands thoroughly after handling the compound.[13]

In Case of a Spill:

For small spills, absorb the material with an inert absorbent material like sand or

vermiculite.[6]

Sweep up the absorbed material and place it into a suitable, labeled container for

chemical waste disposal.[13]

Clean the spill area with soap and water.

For large spills, evacuate the area and follow your institution's emergency procedures.

First Aid Measures
After Inhalation: Move the person to fresh air. If symptoms persist, consult a doctor.[6]

After Skin Contact: Wash the affected area with soap and plenty of water.[13]

After Eye Contact: Rinse the eyes cautiously with water for several minutes. Remove contact

lenses if present and easy to do. Continue rinsing.[6][13]

After Swallowing: Do NOT induce vomiting. Rinse mouth with water and seek immediate

medical attention.[10]

Disposal Plan
Proper disposal of 5'-Iodo-5'-deoxyadenosine and its containers is crucial to prevent

environmental contamination and ensure compliance with regulations.

Waste Identification and Collection:

Solid Waste: Collect unused or contaminated solid 5'-Iodo-5'-deoxyadenosine in a

dedicated, clearly labeled, and sealed container for chemical waste.[10]

Liquid Waste: If the compound is in a solution, collect it in a labeled, sealed, and

appropriate chemical waste container. Do not pour it down the drain.[10][11]
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Contaminated Materials: Any materials used to handle the compound (e.g., gloves,

weighing paper, pipette tips) should be disposed of as chemical waste in a designated

container.[10]

Storage of Waste:

Store waste containers in a designated, secure area away from incompatible materials.

The storage area should be cool, dry, and well-ventilated.

Final Disposal:

Arrange for the collection of the chemical waste by your institution's Environmental Health

and Safety (EHS) department or a licensed chemical waste disposal company.[10]

Ensure that the disposal method complies with all federal, state, and local environmental

regulations.[11]

Experimental Workflow Diagram
The following diagram illustrates the standard workflow for handling 5'-Iodo-5'-
deoxyadenosine in a laboratory setting.
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Caption: Workflow for handling 5'-Iodo-5'-deoxyadenosine.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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